Cas no 2137440-07-2 ((6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol)

• Product Name: (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol
• CAS No: 2137440-07-2
• MF: C₁₆H₂₃N₃O₅S
• MW: 369.435922861099
• CID: 5409389
• PubChem ID: 132354013
• Update Time: 2025-10-30

(6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol
• 2137440-07-2
• Z3005518360
• rac-(6R,7R)-7-amino-2-(2-nitrobenzenesulfonyl)-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-ol
• AKOS034825290
• EN300-1169620

• Inchi： 1S/C16H23N3O5S/c1-10(2)15-16(7-11(17)13(20)8-16)9-18(15)25(23,24)14-6-4-3-5-12(14)19(21)22/h3-6,10-11,13,15,20H,7-9,17H2,1-2H3/t11-,13-,15?,16?/m1/s1
• InChI Key： WDBVMLVFSJWPFK-UYSYKMHKSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2(C[C@H]([C@@H](C2)N)O)C1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 369.13584202g/mol
• Monoisotopic Mass: 369.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 138Ų

Additional information on (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol

Exploring the Potential of (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol (CAS No. 2137440-07-2) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, the compound (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol (CAS No. 2137440-07-2) has garnered significant attention due to its unique structural features and potential therapeutic applications. This spirocyclic compound belongs to a class of molecules known for their versatility in drug design, particularly in targeting complex biological pathways. Researchers are increasingly exploring its nitrophenyl sulfonyl moiety and azaspiro[3.4]octane core for their ability to modulate enzyme activity and receptor interactions, making it a promising candidate for further investigation.

The structural complexity of 2137440-07-2 offers a rich platform for synthetic modifications, which is a key focus in contemporary medicinal chemistry. Its chiral centers at the 6R and 7R positions are particularly noteworthy, as they can influence the compound's pharmacokinetic properties and binding affinity. Recent studies have highlighted the importance of stereoselective synthesis in optimizing such molecules for enhanced efficacy and reduced side effects. This aligns with the growing demand for precision medicine, where tailored therapeutics are designed to address individual patient needs.

One of the most searched topics in pharmaceutical research is the role of spirocyclic scaffolds in drug discovery. The 2-azaspiro[3.4]octane framework in (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol exemplifies this trend, as it combines rigidity and flexibility to interact with diverse biological targets. Computational modeling and AI-driven drug design have further accelerated the exploration of such compounds, enabling researchers to predict their binding modes and optimize their structures virtually before laboratory synthesis.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The nitrophenyl sulfonyl group is known to penetrate the blood-brain barrier, a critical factor for CNS-targeted therapies. With rising global concerns about neurodegenerative diseases, the search for novel neuroprotective agents has intensified, and 2137440-07-2 is being evaluated for its ability to modulate key pathways involved in neuroinflammation and oxidative stress.

From a green chemistry perspective, the synthesis of (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol presents opportunities to develop more sustainable methodologies. Researchers are investigating catalytic approaches and solvent-free reactions to minimize environmental impact, reflecting the industry's shift toward eco-friendly synthesis. This aligns with broader societal trends emphasizing sustainability in scientific research.

In conclusion, (6R,7R)-7-Amino-2-(2-nitrophenyl)sulfonyl-3-propan-2-yl-2-azaspiro[3.4]octan-6-ol (CAS No. 2137440-07-2) represents a fascinating intersection of structural innovation and therapeutic potential. Its exploration underscores the importance of advanced molecular design in addressing unmet medical needs, while also highlighting the integration of computational tools and sustainable practices in modern drug discovery. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.